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Essential protocols for the safe handling and disposal of the cytotoxic agent Sacituzumab
Govitecan, ensuring laboratory safety and regulatory compliance.

Sacituzumab Govitecan, marketed as Trodelvy®, is an antibody-drug conjugate (ADC)
classified as a hazardous cytotoxic agent.[1][2][3][4][5][6][7] Its proper disposal is not merely a
procedural formality but a critical component of laboratory safety and environmental protection.
This guide provides essential, step-by-step information for researchers, scientists, and drug
development professionals on the correct disposal procedures for Sacituzumab Govitecan
and associated contaminated materials. Adherence to these protocols is mandatory to mitigate
risks of exposure and ensure compliance with federal, state, and local regulations.[8][9][10][11]

Immediate Safety and Handling Precautions

Before commencing any procedure involving Sacituzumab Govitecan, it is imperative to
consult the manufacturer's Safety Data Sheet (SDS) and institutional safety protocols.

Personal Protective Equipment (PPE): All personnel handling Sacituzumab Govitecan must
wear appropriate PPE to prevent dermal, ocular, and respiratory exposure.[9][12] This includes,
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but is not limited to:

Two pairs of chemotherapy-tested gloves

A disposable, solid-front gown

Eye and face protection (safety glasses and a face shield)

Respiratory protection, as determined by a workplace hazard assessment

Handling: Sacituzumab Govitecan should be handled in a designated area, such as a
biological safety cabinet (BSC) or a compounding aseptic containment isolator (CACI), to
minimize the risk of aerosolization and environmental contamination.

Disposal Procedures for Sacituzumab Govitecan
and Contaminated Materials

All materials that have come into contact with Sacituzumab Govitecan are considered
cytotoxic waste and must be disposed of as hazardous waste. This includes unused or expired
drug vials, reconstituted solutions, syringes, needles, infusion bags, tubing, and all
contaminated PPE.[12][13]

Step 1: Segregation of Waste

Immediately after use, segregate all Sacituzumab Govitecan-contaminated waste from other
laboratory waste streams. Use designated, clearly labeled, puncture-resistant, and leak-proof
containers.[13]

Step 2: Waste Containment

o Sharps: All needles, syringes, and other sharp objects must be placed in a designated
sharps container for cytotoxic waste.

e Liquid Waste: Unused or residual Sacituzumab Govitecan solutions should not be disposed
of down the drain. They must be collected in a sealed, leak-proof hazardous waste container.
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e Solid Waste: Vials, contaminated PPE (gowns, gloves, etc.), and other solid materials should
be placed in a designated cytotoxic waste container. These containers are often color-coded
(e.g., yellow with a purple lid) to distinguish them from other waste types.

Step 3: Labeling and Storage

All waste containers must be clearly labeled with the words "Cytotoxic Waste" or "Hazardous
Waste" and include the appropriate hazard symbols. Store the sealed containers in a secure,
designated area away from general laboratory traffic until they are collected by a licensed
hazardous waste disposal service.

Step 4: Final Disposal

The final disposal of Sacituzumab Govitecan waste must be conducted by a certified
hazardous waste management company. The primary method for the disposal of cytotoxic
waste is high-temperature incineration to ensure complete destruction of the active
pharmaceutical ingredient. Ensure that all disposal activities are documented and comply with
all relevant transportation and environmental regulations.

Quantitative Data for Disposal and Handling

For ease of reference, the following table summarizes key quantitative data related to the
handling and disposal of Sacituzumab Govitecan.
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Parameter Value/lnstruction Citation
18 01 08* (for human
European Waste Catalogue
healthcare waste) 18 02 07* [O1[12]
(EWC) Code .
(for animal healthcare waste)
_ 2°C to 8°C (36°F to 46°F);
Storage of Unopened Vials ) [1]
protect from light.
. ] Use immediately. If necessary,
Stability of Reconstituted
can be stored at 2°C to 8°C for  [7]

Solution

up to 4 hours.

Stability of Diluted Infusion

Solution

Use immediately. If necessary,
can be stored at 2°C to 8°C for

up to 4 hours.

[7]

Decontamination of Spills

Absorb with inert material and
decontaminate surfaces with

an appropriate cleaning agent.

Experimental Protocols

While specific chemical inactivation protocols for bulk Sacituzumab Govitecan waste are not

readily available in public literature and should be developed and validated by specialized

waste management services, general decontamination procedures for cytotoxic drugs are

applicable for spills and surface cleaning.

Surface Decontamination Protocol for Minor Spills:

working from the outer edge of the spill inwards.

Restrict Access: Immediately alert others in the area and restrict access to the spill site.
Don PPE: Ensure appropriate PPE is worn before beginning cleanup.
Containment: Cover the spill with absorbent pads to prevent it from spreading.

Cleaning: Carefully clean the area with a detergent solution and absorbent materials,
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e Rinsing: Rinse the area with a clean, damp cloth.
o Disposal: All materials used for cleanup must be disposed of as cytotoxic waste.

o Documentation: Document the spill and the cleanup procedure according to institutional

protocols.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Sacituzumab

Govitecan.

Sacituzumab Govitecan Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Does sacituzumab-govitecan act as a conventional antibody drug conjugate (ADC), a
prodrug of SN-38 or both? - PMC [pmc.ncbi.nim.nih.gov]

e 2.researchgate.net [researchgate.net]

¢ 3. Antibody—drug conjugates: Recent advances in linker chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. aacrjournals.org [aacrjournals.org]

¢ 5. go.drugbank.com [go.drugbank.com]

¢ 6. Topoisomerase inhibitor - Wikipedia [en.wikipedia.org]

e 7. EWC codes | List Of Waste | European Waste Codes [pureplanetrecycling.co.uk]
e 8. sharpsmart.co.uk [sharpsmart.co.uk]

¢ 9. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG
[biochempeg.com]

e 10. researchgate.net [researchgate.net]
e 11. What is an EWC Code? - Novus Environmental [novus-environmental.co.uk]

e 12. Prospects of Topoisomerase Inhibitors as Promising Anti-Cancer Agents - PMC
[pmc.ncbi.nim.nih.gov]

e 13. dsposal.uk [dsposal.uk]

¢ To cite this document: BenchChem. [Proper Disposal of Sacituzumab Govitecan: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602544/docs#proper-disposal-of-sacituzumab-
govitecan-a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15602544/docs?utm_src=pdf-body-img#proper-disposal-of-sacituzumab-govitecan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602544?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8350658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8350658/
https://www.researchgate.net/figure/A-possible-mechanism-for-the-hydrolytic-degradation-of-SN-38-in-the-crystal-on-heating_fig5_308986223
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727783/
https://aacrjournals.org/mct/article/20/12_Supplement/P062/675902/Abstract-P062-The-CL2A-SN38-linker-payload-system
https://go.drugbank.com/drugs/DB05482
https://en.wikipedia.org/wiki/Topoisomerase_inhibitor
https://www.pureplanetrecycling.co.uk/list-of-waste/
https://www.sharpsmart.co.uk/knowledge-centre/what-are-ewc-codes-healthcare-waste
https://www.biochempeg.com/article/87.html
https://www.biochempeg.com/article/87.html
https://www.researchgate.net/publication/47566438_Delayed_Elimination_of_SN-38_in_Cancer_Patients_with_Severe_Renal_Failure
https://novus-environmental.co.uk/blog/what-is-an-ewc-code/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609717/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609717/
https://dsposal.uk/ewc-codes/18/18-01/18-01-08star/
https://www.benchchem.com/product/b15602544/docs#proper-disposal-of-sacituzumab-govitecan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602544/docs#proper-disposal-of-sacituzumab-govitecan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602544/docs#proper-disposal-of-sacituzumab-govitecan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602544/docs#proper-disposal-of-sacituzumab-govitecan-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602544?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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